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Introduction

Quinizarin (1,4-Dihydroxyanthraquinone), designated as C.l. Solvent Orange 86 or C.I. 58050,
is a versatile organic compound derived from anthraquinone.[1] Its vibrant orange-red hue,
coupled with excellent stability, makes it a valuable colorant in various industrial applications,
including the formulation of pigments and inks.[2][3] This document provides detailed
application notes and experimental protocols for the use of quinizarin in these formulations,
with a focus on its performance characteristics and methodologies for its incorporation into
different systems. While quinizarin has been investigated for various biological activities, this
document will focus solely on its application as a colorant. No established signaling pathways
are directly relevant to its use in industrial pigment and ink formulations.

Physical and Chemical Properties

Quinizarin is an orange to red-brown crystalline powder.[4] It is insoluble in water but exhibits
solubility in certain organic solvents and aqueous alkaline solutions.[1] Its key properties are
summarized in the table below.
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Property Value Reference(s)
Chemical Name 1,4-Dihydroxyanthraquinone [1]
C.l. Name Solvent Orange 86, C.I. 58050  [5][6]
CAS Number 81-64-1 [2]
Molecular Formula C14HsOa [2]
Molecular Weight 240.21 g/mol [2]
Appearance Orange-red powder/crystalline 1]
powder

Melting Point 196 - 202 °C [2]
Boiling Point 450 °C [2]
Water Solubility <1 g/L (20 °C) [4]

Performance Characteristics of Quinizarin-Based
Formulations

The performance of a pigment or dye is critical for its application. Quinizarin is known for its
durability, making it suitable for products requiring long-lasting color.[2][7]

Quantitative Performance Data

The following table summarizes key performance metrics for quinizarin (Solvent Orange 86) in
various systems.

Performance Metric Test System Result Reference(s)
Lightfastness Polystyrene (PS) 6-7 (on a scale of 1-8)  [5][6]

Heat Resistance Polystyrene (PS) Up to 300 °C [3]

Heat Resistance General Plastics Up to 240 °C [8]
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Note on Lightfastness: The Blue Wool Scale is the standard for measuring the permanence of
colorants, with a rating of 8 being the most lightfast.[9] A rating of 6-7 indicates good to very
good lightfastness, suitable for applications with significant light exposure.[5][6]

Chemical Resistance

Quinizarin generally exhibits good chemical stability. While specific quantitative data for
quinizarin against a wide range of chemicals is not readily available in the reviewed literature,
its use in applications such as coloring gasoline and oils suggests a good degree of resistance
to non-polar organic solvents.[10] Furthermore, a study on the closely related alizarin (another
dihydroxyanthraquinone) demonstrated excellent resistance to dissolution in solvents such as
acetone, ethyl alcohol, and toluene when formulated as a hybrid pigment.[11] It is also noted to
have good resistance to both acids and alkalis, making it suitable for coatings in various
environments.[12][13]

Experimental Protocols
Protocol 1: Formulation of a Water-Based Inkjet Ink with
Quinizarin as a Tracer

This protocol is adapted from a study where quinizarin (Solvent Orange 86) was used as an
"antifraud marker" in a water-based disperse inkjet ink.[10]

Objective: To prepare a stable, water-based inkjet ink containing quinizarin.

Materials:

Disperse Blue 60 (or other primary colorant)

Quinizarin (Solvent Orange 86)

Deionized Water

2-propanol (IPA)

Ethylene glycol (EG)

Butoxyethanol
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» Dispersing agent (e.g., Alcoospers LFD - a condensation product of formaldehyde-sulphonic
acid sodium salt)

Equipment:

e Analytical balance

e Magnetic stirrer and stir bars

e Sonicator homogenizer (e.g., Hilscher UP50H)
o Beakers and graduated cylinders

e pH meter

e Viscometer

e Tensiometer

o Conductivity meter

Procedure:

o Preparation of Quinizarin Solution: Prepare a 0.25% (w/v) stock solution of Quinizarin in
butoxyethanol.

e Ink Formulation: In a beaker, combine the components according to the proportions in the
table below. The amounts can be scaled as needed.

Component Concentration/Volume
Disperse Dye (e.g., Disperse Blue 60) 2% wiv
Deionized Water 75% viv

2-propanol (IPA) / Ethylene Glycol (EG) mixture 20% / 5% viv

Dispersing Agent 0.05% w/iv

Quinizarin Stock Solution (0.25% wi/v) 0.25% - 1.0% of the total ink volume
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e Homogenization: Mix the ingredients using a magnetic stirrer until a coarse dispersion is
formed.

e Sonication: Homogenize the mixture for 10 minutes using a sonicator at room temperature to
ensure a fine and stable dispersion of the dye and quinizarin particles.

o Characterization: After preparation, and at desired intervals (e.g., 1, 7, 14, 28, 60, and 90
days) to assess stability, measure the following properties at room temperature:

[e]

pH: Using a calibrated pH meter.

o

Viscosity: Using a viscometer.

[¢]

Surface Tension: Using a tensiometer with a De Nouy platinum ring.

[e]

Conductivity: Using a conductivity meter.

Expected Results: The resulting ink should be a stable dispersion with properties suitable for
inkjet printing. The addition of small amounts of quinizarin should not significantly affect the
primary color or the stability of the ink.[10]

Protocol 2: General Procedure for the Dispersion of
Quinizarin Pigment in a Resin System

This protocol provides a general workflow for dispersing quinizarin powder into a liquid resin
system for applications such as coatings, paints, or plastics.

Objective: To create a stable and homogenous dispersion of quinizarin pigment in a liquid
vehicle.

Materials:
¢ Quinizarin pigment powder
o Grinding vehicle (e.g., acrylic resin, polyester resin, epoxy resin, or a suitable solvent)

o Wetting and dispersing agent (surfactant)
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e Grinding media (e.g., glass beads, zirconia beads)
Equipment:
» High-speed disperser (e.g., Cowles dissolver) or a ball mill
e Mixing vessel
e Spatula or scraper
Procedure:
o Wetting Stage:
o In a mixing vessel, add the grinding vehicle (resin and/or solvent).
o While stirring at a low speed, slowly add the wetting and dispersing agent.

o Gradually add the quinizarin pigment powder to the liquid. Increase the stirring speed as
the viscosity increases to ensure the pigment is fully wetted. The goal is to displace air
from the surface of the pigment particles and form a paste-like consistency.

o De-agglomeration (Grinding) Stage:

o

Transfer the pigment paste to a milling apparatus (e.g., a bead mill).
o Add the grinding media.

o Process the mixture at a specified speed and for a duration sufficient to break down the
pigment agglomerates to the desired particle size. The time and speed will depend on the
equipment and the desired fineness of the dispersion.

o Monitor the temperature during milling to avoid overheating, which could affect the resin or
pigment stability.

» Stabilization Stage:
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o Once the desired patrticle size is achieved, the dispersion is considered complete. The
dispersing agent, now adsorbed onto the surface of the pigment particles, will prevent
them from re-agglomerating.

o The resulting pigment concentrate can then be let down (diluted) with additional resin,
solvent, and other additives to produce the final ink or coating.

Characterization:

Fineness of Grind: Use a Hegman gauge to determine the particle size of the dispersion.

Color Strength and Tone: Compare the color of a drawdown of the dispersion to a standard.

Viscosity: Measure the viscosity of the final dispersion.

Stability: Observe the dispersion for signs of settling or flocculation over time.

Visualizations
Experimental Workflow for Inkjet Ink Formulation
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Workflow for Water-Based Inkjet Ink Formulation
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Caption: Workflow for preparing and testing a quinizarin-containing inkjet ink.

General Pigment Dispersion Process
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General Process for Pigment Dispersion
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Caption: The three key stages of dispersing a dry pigment into a liquid vehicle.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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